((Methylsulfonyl)methyl)diphenylphosphine oxide

• Molecular Formula: C14H15O3PS
• Molecular Weight: 294.31 g/mol
• IUPAC Name: [methylsulfonylmethyl(phenyl)phosphoryl]benzene
• InChI: InChI=1S/C14H15O3PS/c1-19(16,17)12-18(15,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11H,12H2,1H3
• InChI Key: WRICLRVOJPLRRZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CP(=O)(C1=CC=CC=C1)C2=CC=CC=C2

Description

((Methylsulfonyl)methyl)diphenylphosphine oxide is an organophosphorus compound with the molecular formula C14H15O3PS. It is known for its unique chemical properties and applications in various fields, including chemistry, biology, medicine, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

((Methylsulfonyl)methyl)diphenylphosphine oxide can be synthesized through the reaction of diphenylphosphine oxide with methylsulfonyl chloride under controlled conditions. The reaction typically involves the use of a base such as triethylamine to facilitate the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactions using automated systems to ensure consistency and efficiency. The reaction conditions are optimized to maximize yield and purity, often involving precise temperature control and the use of high-purity reagents .

Chemical Reactions Analysis

Types of Reactions

((Methylsulfonyl)methyl)diphenylphosphine oxide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding phosphine.

Substitution: The compound can participate in substitution reactions where the methylsulfonyl group is replaced by other functional groups

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as sodium borohydride for reduction, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions include sulfone derivatives, reduced phosphine compounds, and substituted phosphine oxides, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

((Methylsulfonyl)methyl)diphenylphosphine oxide has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry and as a reagent in various organic synthesis reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which ((Methylsulfonyl)methyl)diphenylphosphine oxide exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate the activity of these targets through binding interactions, leading to changes in cellular pathways and biological responses .

Comparison with Similar Compounds

Similar Compounds

Methyldiphenylphosphine: Similar in structure but lacks the methylsulfonyl group.

Diphenylphosphine oxide: Similar but without the methylsulfonyl group.

Phenyldimethylphosphine: Contains two methyl groups instead of the methylsulfonyl group.

Uniqueness

((Methylsulfonyl)methyl)diphenylphosphine oxide is unique due to the presence of the methylsulfonyl group, which imparts distinct chemical properties and reactivity compared to its analogs. This uniqueness makes it valuable in specific applications where these properties are advantageous .